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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755

An In-Depth Technical Guide to 2-
Butoxybenzaldehyde

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-butoxybenzaldehyde, tailored for researchers, scientists, and professionals in
drug development. This document summarizes key quantitative data, details experimental
protocols, and visualizes a representative synthetic pathway.

Core Properties of 2-Butoxybenzaldehyde

2-Butoxybenzaldehyde, also known as o-butoxybenzaldehyde or salicylaldehyde butyl ether,
is an aromatic organic compound. It is characterized by a benzene ring substituted with a
formyl group (-CHO) and a butoxy group (-O(CH2)sCHs) at the ortho position. The n-butoxy
isomer is the most common form.

Physical and Chemical Data

The physical and chemical properties of 2-n-butoxybenzaldehyde are summarized in the table
below. It is important to distinguish this isomer from its sec-butoxy and tert-butoxy counterparts,
which will have different physical properties.
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Property Value Source(s)
CAS Number 7091-13-6 [1][2][3]
Molecular Formula C11H1402 [11[2][41[5]
Molecular Weight 178.23 g/mol [1112]14]
Appearance Liquid [5]

Boiling Point 281.1 °C at 760 mmHg [1]

Density 1.02 g/cm3 [1]
Refractive Index 1.525 [1]

Flash Point 119.1°C [1]

LogP 2.678 [1]

Synthesis of 2-Butoxybenzaldehyde

A common and effective method for the synthesis of 2-butoxybenzaldehyde is the Williamson
ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.
In this case, salicylaldehyde is deprotonated to form a phenoxide, which then reacts with an n-
butyl halide.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from established Williamson ether synthesis procedures for similar
alkoxybenzaldehydes.

Materials:

Salicylaldehyde (2-hydroxybenzaldehyde)

n-Butyl bromide (1-bromobutane)

Potassium carbonate (K2COs), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Water

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate (Naz2S0a)

Equipment:

Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve salicylaldehyde (1.0 equivalent) in anhydrous N,N-dimethylformamide
(DMF).

o Base Addition: Add anhydrous potassium carbonate (2.0-3.0 equivalents) to the solution. Stir
the suspension at room temperature for 20-30 minutes to facilitate the formation of the
potassium salt of salicylaldehyde.

o Alkyl Halide Addition: To the stirred suspension, add n-butyl bromide (1.1-1.2 equivalents)
dropwise.
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e Reaction: Heat the reaction mixture to 70-80 °C and maintain this temperature with stirring
for 12-24 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Quench the reaction by adding a sufficient amount of water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3 x volumes of the aqueous layer).

e Washing: Combine the organic layers and wash successively with water and then with brine
to remove any remaining DMF and inorganic salts.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.

 Purification: The crude 2-butoxybenzaldehyde can be purified by column chromatography
on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to
yield the pure product.

Spectral Data

The structural confirmation of 2-butoxybenzaldehyde is typically achieved through various
spectroscopic methods.
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Spectroscopic Data Expected Characteristics

Signals corresponding to the aldehydic proton
(singlet, ~10.5 ppm), aromatic protons
(multiplets, ~6.9-7.8 ppm), the methylene group

1H NMR attached to the oxygen (triplet, ~4.0 ppm), other
methylene groups of the butyl chain (multiplets,
~1.5-1.8 ppm), and the terminal methyl group
(triplet, ~0.9 ppm).

Resonances for the carbonyl carbon (~190
ppm), aromatic carbons (with the carbon

13C NMR _ _
attached to the oxygen being downfield), and

the aliphatic carbons of the butoxy group.

Characteristic absorption bands for the C=0

stretch of the aldehyde (~1680-1700 cm™1), C-
Infrared (IR) O-C stretch of the ether (~1250 cm~1), and C-H

stretches of the aromatic ring and the alkyl

chain.

The mass spectrum will show the molecular ion
Mass Spectrometry (MS) peak (M*) at m/z = 178, along with
characteristic fragmentation patterns.

Safety and Handling

2-Butoxybenzaldehyde is classified as a hazardous substance.[2] It is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

Precautionary Measures:

e Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear suitable
protective clothing, including gloves and safety goggles. Avoid contact with skin and eyes
and avoid inhalation of vapors.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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o First Aid: In case of contact, immediately flush skin or eyes with plenty of water. If inhaled,
move to fresh air. Seek medical attention if irritation persists.

Visualization of Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 2-butoxybenzaldehyde via
the Williamson ether synthesis.
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Caption: Workflow for the synthesis of 2-Butoxybenzaldehyde.

This guide provides essential technical information on 2-butoxybenzaldehyde for
professionals in research and development. For further details, consulting the cited sources is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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